Cas no 2228629-14-7 (tert-butyl 3-2-(1-aminocyclopropyl)propan-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(1-aminocyclopropyl)propan-2-ylpiperidine-1-carboxylate
• CAS No: 2228629-14-7
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6359289
• PubChem ID: 165709811
• Update Time: 2025-08-02

tert-butyl 3-2-(1-aminocyclopropyl)propan-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(1-aminocyclopropyl)propan-2-ylpiperidine-1-carboxylate
• 2228629-14-7
• tert-butyl 3-[2-(1-aminocyclopropyl)propan-2-yl]piperidine-1-carboxylate
• EN300-1882583

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-10-6-7-12(11-18)15(4,5)16(17)8-9-16/h12H,6-11,17H2,1-5H3
• InChI Key： XMOLJTPVZHZSKL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-2-(1-aminocyclopropyl)propan-2-ylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate (CAS No. 2228629-14-7)

The compound tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate (CAS No. 2228629-14-7) is a highly specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 1-aminocyclopropyl moiety, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry, particularly in the design of CNS-targeting therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate has surged, driven by advancements in small-molecule drug development. This compound is often explored in the context of protease inhibition and receptor modulation, aligning with current trends in precision medicine. Its CAS No. 2228629-14-7 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate involves multi-step organic reactions, including Boc protection and cyclopropylamine incorporation. These processes are critical for achieving the desired stereochemical purity, a key factor in its utility as a pharmaceutical building block. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with GMP standards for research use.

From a market perspective, CAS No. 2228629-14-7 is often associated with custom synthesis inquiries, as many biotech firms seek tailored intermediates for proprietary drug pipelines. Its scalability and compatibility with cross-coupling reactions further enhance its appeal. Additionally, the compound's logP and solubility profiles are frequently analyzed to predict its behavior in in vivo models, a hot topic in ADMET optimization.

Environmental and green chemistry considerations are also shaping the discourse around tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate. Researchers are investigating catalytic methods to reduce waste during its production, aligning with global sustainability goals. This dual focus on efficiency and ecological impact positions the compound as a case study in benign-by-design synthesis.

In summary, tert-butyl 3-(2-(1-aminocyclopropyl)propan-2-yl)piperidine-1-carboxylate (CAS No. 2228629-14-7) exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its versatility and relevance to next-generation drug candidates ensure its continued prominence in scientific literature and patent filings.